BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide on the Safe Handling of 1-
Bromo-2-methoxy-2-methylpropane

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

1-Bromo-2-methoxy-2-
Compound Name:
methylpropane

Cat. No.: B011694

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
1-Bromo-2-methoxy-2-methylpropane (CAS No: 19752-21-7). The information is intended to
support laboratory personnel in minimizing risks associated with the use of this compound.

Chemical Identification and Properties

1-Bromo-2-methoxy-2-methylpropane is a halogenated ether used in various organic
synthesis applications.[1] Accurate identification is critical to ensure proper handling, as its
properties differ significantly from similarly named compounds like 1-Bromo-2-methylpropane.

Table 1: Physical and Chemical Properties of 1-Bromo-2-methoxy-2-methylpropane
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Property Value Source
CAS Number 19752-21-7 [1]12113]
Molecular Formula CsH11BrO [2][3]
Molecular Weight 167.04 g/mol [2]

1-bromo-2-methoxy-2-
IUPAC Name [2]
methylpropane

2-methoxy-2-methylpropyl

Synonyms 3

ynony bromide 3]
Boiling Point 198-200°C [1]
Purity 97%

Note: Data for other physical properties such as density, flash point, and solubility for 1-Bromo-
2-methoxy-2-methylpropane are not readily available in the searched resources. Properties
of related but different chemicals should not be used as substitutes.

Hazard Identification and Classification

This compound is classified as hazardous according to the Globally Harmonized System
(GHS). It is acutely toxic if swallowed and is a known irritant.[2]

Table 2: GHS Hazard Classification for 1-Bromo-2-methoxy-2-methylpropane

Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation
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Source: PubChem|[2]

Primary Hazards:

o Acute Toxicity: Toxic if ingested.[2]

« Irritation: Causes irritation to the skin, eyes, and respiratory system.[2]
» Flammability: Classified as a combustible liquid.[2]

Safe Handling and Storage Protocols

Due to the limited availability of a specific, detailed Safety Data Sheet (SDS) for 1-Bromo-2-
methoxy-2-methylpropane, the following protocols are based on its GHS classification and
general best practices for handling hazardous chemicals.

Personal Protective Equipment (PPE)

A thorough risk assessment should precede handling. The following PPE is recommended:

o Eye Protection: Wear chemical safety goggles. If there is a splash hazard, use a face shield
in addition to goggles.

o Skin Protection: Wear a flame-resistant lab coat and chemically resistant gloves (e.g., nitrile).
Contaminated work clothing should not be allowed out of the workplace.[1]

» Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[1]

Handling Procedures

e Wash hands thoroughly after handling.[1]
e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]
» Avoid direct contact with skin and eyes and avoid inhaling vapors.

o Take precautionary measures against static discharge.
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e Avoid release into the environment.[1]

Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from heat, sparks, and open flames.

o Store away from incompatible materials such as strong bases and oxidizing agents.

Emergency Procedures

The following emergency procedures are general recommendations. Specific protocols should
be developed based on institutional safety guidelines.

First Aid Measures

e If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

 In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water. Seek medical attention if irritation persists.

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide. Water spray may be used to cool containers but may be ineffective at extinguishing
the fire.

e Hazardous Combustion Products: Fire may produce poisonous gases, including hydrogen
bromide.
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» Special Precautions: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area. Ensure adequate ventilation and
remove all sources of ignition. Wear appropriate PPE as described in Section 3.1.

o Containment and Clean-up: Absorb the spill with inert, non-combustible material such as
sand or vermiculite. Collect the material into a suitable, labeled container for disposal.

Experimental Workflow Visualization

The following diagram outlines a logical workflow for the safe handling of 1-Bromo-2-methoxy-
2-methylpropane in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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